Cas no 2227669-29-4 ((1S)-2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethan-1-ol
• CAS No: 2227669-29-4
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 6429555
• PubChem ID: 165629046
• Update Time: 2025-10-22

(1S)-2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethan-1-ol
• EN300-1789351
• 2227669-29-4

• Inchi： 1S/C9H11F2NO2/c1-14-9-5(7(13)4-12)2-3-6(10)8(9)11/h2-3,7,13H,4,12H2,1H3/t7-/m1/s1
• InChI Key： HXBVBRDIFPGCHZ-SSDOTTSWSA-N
• SMILES： FC1=C(C=CC(=C1OC)[C@@H](CN)O)F

Computed Properties

• Exact Mass: 203.07578492g/mol
• Monoisotopic Mass: 203.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.5Ų

Additional information on (1S)-2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethan-1-ol

Research Brief on (1S)-2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethan-1-ol (CAS: 2227669-29-4)

The compound (1S)-2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethan-1-ol (CAS: 2227669-29-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral amino alcohol derivative, characterized by its difluoromethoxy-substituted phenyl ring, is being investigated for its role as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel drug candidates. Recent studies have focused on its stereoselective synthesis, pharmacological properties, and potential mechanisms of action.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's utility as a building block for kinase inhibitors. Researchers demonstrated that the (1S)-enantiomer exhibits superior binding affinity compared to its (1R)-counterpart when incorporated into ATP-competitive kinase inhibitors. The difluoro and methoxy substituents were found to enhance hydrophobic interactions within the kinase ATP-binding pocket, while the amino alcohol moiety facilitated hydrogen bonding with key residues. This work highlights the compound's potential in targeted cancer therapies.

In the area of synthetic methodology, a novel asymmetric synthesis route for (1S)-2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethan-1-ol was reported in Organic Letters (2024). The approach utilizes a biocatalytic reductive amination strategy with excellent enantioselectivity (>99% ee) and high yield (85%). This green chemistry method represents a significant improvement over traditional resolution techniques and has important implications for scalable production of this valuable chiral intermediate.

Pharmacological characterization studies have revealed interesting properties of this compound. Research published in Bioorganic & Medicinal Chemistry (2023) demonstrated that the molecule itself shows moderate but selective activity against certain G protein-coupled receptors (GPCRs), particularly those involved in neurological disorders. The presence of both hydrogen bond donors/acceptors and lipophilic regions in its structure appears to contribute to this unique pharmacological profile.

The compound's stability and drug-like properties have also been investigated. A recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) study showed favorable characteristics including good membrane permeability (Papp = 12 × 10^-6 cm/s in Caco-2 assays) and moderate metabolic stability (t1/2 = 3.2 hours in human liver microsomes). These findings support its potential as either a drug candidate or a versatile scaffold for further medicinal chemistry optimization.

Current research directions include exploring structure-activity relationships (SAR) of derivatives, investigating prodrug strategies to improve bioavailability, and evaluating the compound's potential in combination therapies. Several pharmaceutical companies have included this chemical entity in their pipelines, with one Phase I clinical trial expected to begin in late 2024 for a related kinase inhibitor incorporating this structural motif.

In conclusion, (1S)-2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethan-1-ol represents an important and versatile compound in modern drug discovery. Its unique structural features, combined with promising biological activity and developability characteristics, make it a valuable subject for ongoing research in both academic and industrial settings. Future studies will likely focus on expanding its therapeutic applications and optimizing its pharmacological properties through targeted structural modifications.